Cas no 14094-47-4 (Quinoline,3-methoxy-4-nitro-, 1-oxide)

• Product Name: Quinoline,3-methoxy-4-nitro-, 1-oxide
• CAS No: 14094-47-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 218291
• PubChem ID: 167000
• Update Time: 2025-04-19

Quinoline,3-methoxy-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,3-methoxy-4-nitro-, 1-oxide
• 3-methoxy-4-nitro-1-oxidoquinolin-1-ium
• CHEMBL3244962
• 14094-47-4
• DTXSID10161499
• Quinoline, 3-methoxy-4-nitro-, 1-oxide
• 3-methoxy-4-nitroquinoline 1-oxide

• Inchi： 1S/C10H8N2O4/c1-16-9-6-11(13)8-5-3-2-4-7(8)10(9)12(14)15/h2-6H,1H3
• InChI Key： SEDHYBDWEGMQLO-UHFFFAOYSA-N
• SMILES： O(C)C1=C[N+](=C2C=CC=CC2=C1[N+](=O)[O-])[O-]

Computed Properties

• Exact Mass: 220.04844
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 79.31